Cas no 1806984-53-1 (3,6-Bis(trifluoromethyl)-2-bromobenzyl alcohol)

• Product Name: 3,6-Bis(trifluoromethyl)-2-bromobenzyl alcohol
• CAS No: 1806984-53-1
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4963619
• Update Time: 2025-10-31

3,6-Bis(trifluoromethyl)-2-bromobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-bromobenzyl alcohol

• Inchi： 1S/C9H5BrF6O/c10-7-4(3-17)5(8(11,12)13)1-2-6(7)9(14,15)16/h1-2,17H,3H2
• InChI Key： CSZVFSKYGDNLDH-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1CO

Computed Properties

• Exact Mass: 321.94280 g/mol
• Monoisotopic Mass: 321.94280 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2
• Molecular Weight: 323.03

Additional information on 3,6-Bis(trifluoromethyl)-2-bromobenzyl alcohol

3,6-Bis(trifluoromethyl)-2-bromobenzyl Alcohol (CAS No. 1806984-53-1): A Comprehensive Overview

The compound 3,6-Bis(trifluoromethyl)-2-bromobenzyl Alcohol (CAS No. 1806984-53-1) is a highly specialized organic molecule with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two trifluoromethyl groups at the 3 and 6 positions, a bromine atom at the 2 position, and a hydroxymethyl group (-CH₂OH) attached to the benzene ring. The combination of these functional groups makes this compound a versatile building block for various chemical reactions and syntheses.

Recent advancements in synthetic chemistry have highlighted the importance of trifluoromethyl-substituted aromatic compounds in drug discovery and material synthesis. The presence of trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it highly valuable in the design of bioactive compounds. For instance, studies have shown that trifluoromethyl-substituted aromatic alcohols can act as intermediates in the synthesis of complex pharmaceutical agents, including antiviral and anticancer drugs.

The bromine atom at the 2 position of the benzene ring adds another layer of functionality to this compound. Bromine substitution is often utilized in organic synthesis to facilitate nucleophilic aromatic substitution reactions or as a leaving group in elimination reactions. This makes 3,6-Bis(trifluoromethyl)-2-bromobenzyl Alcohol an ideal precursor for constructing more complex molecular architectures.

One of the most notable applications of this compound is in the field of radiopharmaceuticals. Recent research has demonstrated that trifluoromethyl-substituted aromatic alcohols can serve as scaffolds for designing positron emission tomography (PET) imaging agents. The hydroxymethyl group in this compound can be modified to incorporate radiolabels, enabling its use in diagnostic imaging techniques. This application underscores the potential of CAS No. 1806984-53-1 in advancing medical diagnostics and therapeutic development.

In terms of synthesis, 3,6-Bis(trifluoromethyl)-2-bromobenzyl Alcohol can be prepared through a variety of routes, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods leverage the electronic properties of the trifluoromethyl groups to facilitate selective transformations on the benzene ring. For example, a recent study reported the use of a palladium(0)-catalyzed Suzuki-Miyaura coupling reaction to introduce the hydroxymethyl group onto the brominated aromatic substrate.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 345 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics make it suitable for use in various organic reaction media.

From an environmental perspective, understanding the fate and behavior of CAS No. 1806984-53-1 in natural systems is crucial for its safe handling and disposal. Recent studies have investigated its biodegradation potential under aerobic conditions, revealing that it undergoes slow oxidation due to the electron-withdrawing effects of the trifluoromethyl groups. This information is essential for assessing its environmental impact and developing strategies for waste management.

In conclusion, 3,6-Bis(trifluoromethyl)-2-bromobenzyl Alcohol (CAS No. 1806984-53-1) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a key intermediate in pharmaceutical synthesis, radiopharmaceutical development, and materials science. As research continues to uncover new synthetic pathways and applications for this compound, its significance in modern chemistry is expected to grow further.